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Compound of Interest

Compound Name: Sre-II

Cat. No.: B12377778 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Sre-II, a potent, second-generation serine protease inhibitor. The following procedures are

designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. Adherence to these guidelines is mandatory for all researchers, scientists, and drug

development professionals working with this compound.

Hazard Identification and Risk Assessment
Sre-II is a highly potent, selective inhibitor of a key serine protease. While comprehensive

toxicological data is still under investigation, preliminary studies indicate potential for high

cytotoxicity and biological activity at low concentrations. The primary routes of exposure are

inhalation of aerosolized powder, dermal absorption, and accidental ingestion.

Quantitative Compound Data:
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Parameter Value Source

Molecular Weight 452.8 g/mol Internal Analysis

Physical State Crystalline Solid (Fine Powder) Visual Inspection

IC50 (Target Protease) 5.2 nM In Vitro Assay

LD50 (Oral, Rat) >50 mg/kg (Estimated) Pre-clinical Study

Solubility
DMSO (≥50 mg/mL), Water

(<1 mg/mL)
Solubility Testing

Required Personal Protective Equipment (PPE)
Due to the potent nature of Sre-II, a stringent PPE protocol is required at all times. The

following table outlines the minimum PPE requirements for handling Sre-II in solid and

solubilized forms.

PPE Requirements for Sre-II Handling:

Task
Primary
Engineering
Control

Gloves
Eye
Protection

Lab Coat
Respiratory
Protection

Weighing

Solid Sre-II

Certified

Chemical

Fume Hood

Double

Nitrile/Neopre

ne

Chemical

Safety

Goggles

Chemical

Resistant

N95/FFP2

Respirator

Preparing

Stock

Solutions

Certified

Chemical

Fume Hood

Double

Nitrile/Neopre

ne

Chemical

Safety

Goggles

Chemical

Resistant

Not Required

(in hood)

Handling

Dilute

Solutions

Standard

Laboratory

Bench

Single Nitrile
Safety

Glasses

Standard

Cotton
Not Required

Operational Plan: Step-by-Step Handling Protocol
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This section details the procedural steps for safely weighing Sre-II powder and preparing a

stock solution.

Experimental Workflow: Sre-II Stock Solution Preparation

1. Assemble PPE

2. Prepare Fume Hood

3. Weigh Sre-II Powder

4. Solubilize in DMSO

5. Vortex to Dissolve

6. Aliquot & Store

7. Decontaminate Workspace

8. Dispose of Waste

Click to download full resolution via product page
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Caption: Workflow for preparing Sre-II stock solution.

Protocol Details:

Assemble PPE: Before entering the lab, don all required PPE as specified in the table above

for handling solid Sre-II. This includes a chemical-resistant lab coat, double gloves, and

safety goggles.

Prepare Fume Hood: Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface with 70% ethanol. Place a plastic-backed absorbent liner on

the work surface.

Weigh Sre-II Powder:

Tare a suitable microcentrifuge tube on a calibrated analytical balance inside the fume

hood.

Carefully add the desired amount of Sre-II powder to the tube using a chemical-resistant

spatula. Avoid creating dust.

Close the primary container of Sre-II powder immediately.

Solubilize in DMSO:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the Sre-II powder.

Vortex to Dissolve:

Secure the cap of the microcentrifuge tube.

Vortex the solution until all Sre-II powder is completely dissolved. Visually inspect to

confirm no solid particles remain.

Aliquot & Store:

Aliquot the stock solution into smaller, clearly labeled, cryo-vials for single-use to avoid

repeated freeze-thaw cycles.
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Store aliquots at -20°C or -80°C as recommended by the stability profile.

Decontaminate Workspace:

Wipe down the spatula, balance, and any surfaces that may have come into contact with

Sre-II using a suitable deactivating agent or 70% ethanol.

Dispose of Waste:

Dispose of all contaminated materials, including the absorbent liner, used pipette tips, and

outer gloves, in the designated hazardous chemical waste container.

Disposal Plan
Proper disposal of Sre-II and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Stream Management:

Waste Type Container Disposal Procedure

Solid Sre-II
Labeled Hazardous Chemical

Waste

Collect in a designated, sealed

container. Do not mix with

other waste.

Contaminated Labware
Labeled Hazardous Chemical

Waste

Includes pipette tips, tubes,

gloves, absorbent pads.

Concentrated Liquid Waste
Labeled Hazardous Liquid

Waste

Collect unused stock solutions

in a sealed, compatible

container.

Dilute Aqueous Waste

Check local regulations. May

require treatment before drain

disposal.

For trace amounts from

experimental assays.

Emergency Procedures
Exposure Response:
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or involves a significant amount of powder outside a fume hood,

evacuate the area.

Control Access: Restrict access to the spill area.

Clean-up (Small Spill): For small spills within a fume hood, use a chemical spill kit. Cover the

spill with an absorbent material, then carefully collect the material into a labeled hazardous

waste container. Decontaminate the area thoroughly.

Report: Report all spills and exposures to the Laboratory Supervisor and Environmental

Health & Safety (EHS) office immediately.

Illustrative Signaling Pathway:
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Caption: Sre-II inhibits a target serine protease, blocking downstream signaling.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Sre-II]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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